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1-(3-

Bromophenyl)cyclopropanecarbon

itrile

Cat. No.: B182235 Get Quote

Abstract
This technical guide addresses the physical characteristics of the compound 1-(3-
Bromophenyl)cyclopropanecarbonitrile (CAS No. 124276-83-1). As a specialized chemical

intermediate, understanding its physical properties is crucial for its application in research and

development, particularly in medicinal chemistry and materials science. This document

compiles the known foundational data for this compound. Due to a lack of publicly available

experimental data for properties such as melting point, boiling point, and solubility, this guide

provides detailed, standardized experimental protocols that enable researchers to determine

these values. These methodologies are presented to ensure accurate and reproducible

characterization of the compound.

Introduction
1-(3-Bromophenyl)cyclopropanecarbonitrile is a substituted aromatic compound featuring a

cyclopropane ring and a nitrile group. This unique combination of functional groups makes it a

valuable building block in organic synthesis. The presence of the bromophenyl moiety allows

for further functionalization via cross-coupling reactions, while the cyclopropanecarbonitrile

group can participate in a variety of chemical transformations. Accurate knowledge of its

physical properties is a prerequisite for its effective use in designing synthetic routes,

developing purification strategies, and formulating products.
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This document serves as a core reference for laboratory professionals. It centralizes the known

identifying information and provides actionable protocols for the experimental determination of

its key physical characteristics.

Core Compound Data
The fundamental identifying information for 1-(3-Bromophenyl)cyclopropanecarbonitrile has

been compiled from chemical supplier databases. At the time of this publication, specific

experimental values for thermal and physical properties were not found in the surveyed

literature.

Identifier / Property Value Source

IUPAC Name

1-(3-

bromophenyl)cyclopropanecar

bonitrile

-

CAS Number 124276-83-1 [1]

Molecular Formula C₁₀H₈BrN [1]

Molecular Weight 222.08 g/mol [1]

Physical Appearance Not reported -

Melting Point Not reported -

Boiling Point Not reported -

Density Not reported -

Solubility Not reported -

Workflow for Physical Characterization
The following diagram outlines the logical workflow for the comprehensive physical and

structural characterization of a chemical sample such as 1-(3-
Bromophenyl)cyclopropanecarbonitrile.
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Workflow for Chemical Compound Characterization
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Caption: Logical workflow for compound characterization.
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Experimental Protocols
The following sections detail the standard methodologies for determining the primary physical

properties of a solid organic compound like 1-(3-Bromophenyl)cyclopropanecarbonitrile.

Determination of Melting Point
Objective: To determine the temperature range over which the solid compound transitions to a

liquid. A narrow melting range is indicative of high purity.

Apparatus:

Capillary melting point apparatus (e.g., Mel-Temp or similar)

Mortar and pestle

Capillary tubes (sealed at one end)

Calibrated thermometer or digital temperature probe

Procedure:

Sample Preparation: Ensure the compound is completely dry. Grind a small amount (10-20

mg) of the crystalline solid into a fine powder using a mortar and pestle.

Capillary Loading: Tap the open end of a capillary tube into the powder to pack a small

amount of the sample into the tube. Invert the tube and tap it gently on a hard surface to

cause the powder to fall to the sealed end. Repeat until a packed column of 2-3 mm in height

is achieved.

Apparatus Setup: Place the loaded capillary tube into the sample holder of the melting point

apparatus. Ensure the thermometer or probe is correctly positioned.

Measurement (Rapid Scan): Heat the apparatus rapidly to determine an approximate melting

range. Observe the sample and note the temperature at which melting begins and the

temperature at which the sample is completely liquid.
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Measurement (Slow Scan): Allow the apparatus to cool. Prepare a new capillary tube. Heat

the apparatus quickly to about 20°C below the approximate melting point found in the rapid

scan. Then, decrease the heating rate to 1-2°C per minute.

Data Recording: Carefully record the temperature at which the first drop of liquid appears

(T₁) and the temperature at which the last crystal melts (T₂). The melting point is reported as

the range T₁ – T₂.

Determination of Boiling Point (Micro Scale)
Objective: To determine the boiling point of the compound if it is a high-melting solid or to check

for decomposition at elevated temperatures. This method is suitable for small sample

quantities.

Apparatus:

Small test tube (e.g., 10 x 75 mm)

Capillary tube (sealed at one end)

High-temperature oil bath or heating block

Thermometer

Apparatus for securing the assembly (clamp, stand)

Procedure:

Sample Preparation: Place a small amount of the compound (enough to create a 3-4 cm

column of liquid when melted) into the small test tube.

Assembly: Attach the test tube to a thermometer with a rubber band or wire, ensuring the

bottom of the test tube is level with the thermometer bulb.

Capillary Insertion: Place a capillary tube, sealed end up, into the test tube.

Heating: Immerse the assembly in a heating bath. Heat the bath gradually. As the

temperature rises, air will slowly exit the inverted capillary tube.
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Observation: The boiling point is reached when a rapid and continuous stream of bubbles

emerges from the open end of the capillary tube.

Data Recording: Record the temperature when the rapid bubble stream is observed.

Remove the heat source and allow the apparatus to cool slowly. The temperature at which

the bubbling ceases and the liquid just begins to enter the capillary tube is the micro boiling

point.

Determination of Solubility
Objective: To qualitatively assess the solubility of the compound in a range of common

laboratory solvents.

Apparatus:

Small test tubes or vials

Graduated pipette or spatula

Vortex mixer (optional)

A range of solvents (e.g., Water, Ethanol, Methanol, Acetone, Dichloromethane, Toluene,

Hexane)

Procedure:

Sample Preparation: Add approximately 10-20 mg of the compound to a series of labeled

test tubes, one for each solvent to be tested.

Solvent Addition: Add the first solvent (e.g., Water) dropwise, up to a volume of 1 mL. After

each addition of a few drops, agitate the tube (e.g., by flicking or using a vortex mixer) for 10-

20 seconds.

Observation: Observe the sample after each agitation. Note whether the solid dissolves

completely, partially, or not at all.

Classification:
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Soluble: The entire solid dissolves to form a clear solution.

Partially Soluble: Some of the solid dissolves, but undissolved particles remain.

Insoluble: No discernible amount of the solid dissolves.

Repeat: Repeat steps 2-4 for each solvent in the series. Record all observations

systematically in a table.

Disclaimer: This document is intended for informational purposes for trained research

professionals. All laboratory work should be conducted with appropriate safety precautions,

including the use of personal protective equipment and adherence to institutional safety

guidelines. The protocols described are standard methods and may require optimization based

on the specific sample and available equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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